5-Bromo-3-fluoro-2-methoxybenzene-1-sulfonyl chloride

• IUPAC Name: 5-bromo-3-fluoro-2-methoxybenzenesulfonyl chloride
• InChI: InChI=1S/C7H5BrClFO3S/c1-13-7-5(10)2-4(8)3-6(7)14(9,11)12/h2-3H,1H3
• InChI Key: DAKVEQVUSUDIQL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1S(=O)(=O)Cl)Br)F
• Molecular Formula: C7H5BrClFO3S
• DSSTOX Substance ID: DTXSID80679112
• Molecular Weight: 303.53 g/mol
• CAS No.: 612541-19-2

Description

5-Bromo-3-fluoro-2-methoxybenzene-1-sulfonyl chloride is a chemical compound with the CAS Number: 612541-19-2. It has a molecular weight of 303.54.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H5BrClFO3S/c1-13-7-5 (10)2-4 (8)3-6 (7)14 (9,11)12/h2-3H,1H3. This indicates that the compound has a benzene ring with bromo, fluoro, methoxy, and sulfonyl chloride substituents.

Scientific Research Applications

Synthesis and Structure Analysis

5-Bromo-3-fluoro-2-methoxybenzene-1-sulfonyl chloride is utilized in the synthesis of complex organic compounds. For instance, it has been involved in the formation of anticancer compounds such as 1-[(5-bromo-2-thienyl)sulfonyl]-5-fluoro-1,2,3,4-tetrahydropyrimidine-2,4-dione. This compound exhibited anticarcinogenic activity against certain cancer cell lines, highlighting its potential in cancer therapy (Miao et al., 2010).

Chemical Synthesis and Reactivity

The compound serves as a critical intermediate in various synthetic pathways. For example, it is used in the efficient synthesis of carboxylic acid moieties for dopamine and serotonin receptors antagonists, showcasing its relevance in the synthesis of therapeutic agents targeting neurological pathways (Hirokawa et al., 2000). Additionally, it is a part of the synthesis process for important pharmacological fragments like 5-(ethylsulfonyl)-2-methoxyaniline, which is a precursor for various protein-kinase inhibitors and enzyme modulators (Murár et al., 2013).

Photodynamic Therapy and Cancer Treatment

Compounds derived from this compound have shown potential in photodynamic therapy, a treatment method that uses light-sensitive compounds to target and kill cancer cells. For instance, zinc phthalocyanine derivatives synthesized from this compound have been found to possess high singlet oxygen quantum yields, making them promising candidates for Type II photosensitizers in cancer treatment (Pişkin et al., 2020).

Sensor Development

The compound has also been used in the development of sensors for detecting heavy metal ions like Co2+ ions. This application is crucial for environmental monitoring and healthcare, as it helps in the detection of toxic pollutants (Sheikh et al., 2016).

Safety and Hazards

The compound is not intended for human or veterinary use. It is for research use only. The compound has a hazard statement of H314, indicating that it causes severe skin burns and eye damage. Precautionary statements include P260, P280, P303 + P361 + P353, P304 + P340 + P310, P305 + P351 + P338, and P363.